![molecular formula C15H16N2O4S B5850325 2-methoxy-4-({[4-(methylthio)phenyl]amino}methyl)-6-nitrophenol](/img/structure/B5850325.png)
2-methoxy-4-({[4-(methylthio)phenyl]amino}methyl)-6-nitrophenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methoxy-4-({[4-(methylthio)phenyl]amino}methyl)-6-nitrophenol, also known as MTA, is a synthetic compound that has been widely used in scientific research. MTA is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 365.4 g/mol.
Mechanism of Action
2-methoxy-4-({[4-(methylthio)phenyl]amino}methyl)-6-nitrophenol inhibits PRMTs by binding to the active site of the enzyme and preventing the transfer of the methyl group from SAM to the arginine residue. This results in the inhibition of arginine methylation, which can have downstream effects on various cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been reported to inhibit cell growth and induce apoptosis in cancer cells. Additionally, this compound has been shown to regulate the expression of genes involved in cell cycle regulation, DNA repair, and apoptosis.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-methoxy-4-({[4-(methylthio)phenyl]amino}methyl)-6-nitrophenol in lab experiments is its high potency as a PRMT inhibitor. This allows for the use of lower concentrations of this compound, which can reduce the potential for off-target effects. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to use in certain experimental systems.
Future Directions
There are several future directions for the use of 2-methoxy-4-({[4-(methylthio)phenyl]amino}methyl)-6-nitrophenol in scientific research. One area of interest is the development of more potent and selective PRMT inhibitors based on the structure of this compound. Additionally, this compound could be used in combination with other inhibitors to target multiple pathways involved in cancer progression. Finally, the use of this compound in animal models could provide insight into its potential as a therapeutic agent for cancer treatment.
Synthesis Methods
2-methoxy-4-({[4-(methylthio)phenyl]amino}methyl)-6-nitrophenol is synthesized through a multi-step process that involves the reaction of 4-nitro-2-methoxyphenol with 4-(methylthio)benzaldehyde in the presence of a base. The resulting intermediate is then treated with formaldehyde and ammonium acetate to produce this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it a useful compound for scientific research.
Scientific Research Applications
2-methoxy-4-({[4-(methylthio)phenyl]amino}methyl)-6-nitrophenol has been used extensively in scientific research as a tool to study the function of protein arginine methyltransferases (PRMTs). PRMTs are a family of enzymes that catalyze the transfer of a methyl group from S-adenosylmethionine (SAM) to the guanidino nitrogen of arginine residues in proteins. This compound is a potent inhibitor of PRMTs and has been used to study their role in various biological processes such as gene expression, RNA processing, and signal transduction.
Properties
IUPAC Name |
2-methoxy-4-[(4-methylsulfanylanilino)methyl]-6-nitrophenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O4S/c1-21-14-8-10(7-13(15(14)18)17(19)20)9-16-11-3-5-12(22-2)6-4-11/h3-8,16,18H,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQGZEGDDMVMQGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1O)[N+](=O)[O-])CNC2=CC=C(C=C2)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.